Cas no 627832-90-0 (1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine)

• Product Name: 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine
• CAS No: 627832-90-0
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• CID: 5554796
• Update Time: 2025-10-12

1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-5-(4-methylpiperidin-1-yl)-2-thiophen-2-yl-1,3-oxazole
• 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine

• Inchi： 1S/C19H20N2O3S2/c1-14-9-11-21(12-10-14)19-18(20-17(24-19)16-8-5-13-25-16)26(22,23)15-6-3-2-4-7-15/h2-8,13-14H,9-12H2,1H3
• InChI Key： QTSRJRZREJUWSD-UHFFFAOYSA-N
• SMILES： O1C(N2CCC(C)CC2)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine

Research Brief on 1-4-(Benzenesulfonyl)-2-(Thiophen-2-yl)-1,3-Oxazol-5-yl-4-Methylpiperidine (CAS: 627832-90-0)

The compound 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine (CAS: 627832-90-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of 627832-90-0, which combines a benzenesulfonyl group, a thiophene moiety, and a methylpiperidine ring. This combination imparts distinct electronic and steric properties, making it a promising scaffold for targeting various biological pathways. Computational and experimental analyses suggest that this compound exhibits high binding affinity to specific protein targets, particularly those involved in inflammatory and oncogenic processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 627832-90-0 as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The compound showed a 50% inhibitory concentration (IC50) of 0.8 µM, outperforming several existing COX-2 inhibitors in preclinical models. These findings position it as a potential candidate for developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the antitumor activity of 627832-90-0. The compound was found to inhibit the proliferation of certain cancer cell lines, including non-small cell lung cancer (NSCLC) and colorectal adenocarcinoma, with IC50 values ranging from 1.2 to 2.5 µM. Mechanistic studies revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

The synthesis of 627832-90-0 has also been optimized in recent years. A 2022 patent (WO2022156789) describes a novel, scalable synthetic route that improves yield and purity while reducing production costs. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research and development purposes.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 627832-90-0 has moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Additionally, its potential off-target effects and long-term safety profile require thorough investigation in animal models and, eventually, human trials.

In conclusion, 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine (CAS: 627832-90-0) represents a versatile and pharmacologically active compound with significant potential in treating inflammation and cancer. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic profile, and explore its therapeutic applications in greater depth. The compound's unique structural and functional attributes make it a compelling subject for future drug discovery efforts.